Cas no 896298-08-1 (N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-3-methanesulfonylbenzamide)

• Product Name: N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-3-methanesulfonylbenzamide
• CAS No: 896298-08-1
• MF: C₁₈H₁₇N₃O₆S
• MW: 403.409083127975
• CID: 5949730
• PubChem ID: 7267140
• Update Time: 2025-06-10

N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-3-methanesulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-3-methanesulfonylbenzamide
• N-[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-3-methylsulfonylbenzamide
• AKOS024660177
• SR-01000022395
• F2557-0245
• 896298-08-1
• CHEMBL602039
• SJ000262551
• N-[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-3-methanesulfonylbenzamide
• N-(5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)-3-(methylsulfonyl)benzamide
• SR-01000022395-1

• Inchi： 1S/C18H17N3O6S/c1-25-13-7-12(8-14(10-13)26-2)17-20-21-18(27-17)19-16(22)11-5-4-6-15(9-11)28(3,23)24/h4-10H,1-3H3,(H,19,21,22)
• InChI Key： OODFABSGNDGOMT-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC(OC)=CC(OC)=C2)O1)(=O)C1=CC=CC(S(C)(=O)=O)=C1

Computed Properties

• Exact Mass: 403.08380644g/mol
• Monoisotopic Mass: 403.08380644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-3-methanesulfonylbenzamide

Comprehensive Overview of N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-3-methanesulfonylbenzamide (CAS No. 896298-08-1)

N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-3-methanesulfonylbenzamide (CAS No. 896298-08-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the 1,3,4-oxadiazole family, a class of heterocyclic compounds known for their diverse biological activities. Researchers are particularly interested in its role as a potential inhibitor or modulator in various biochemical pathways, making it a subject of ongoing studies in drug discovery and development.

The molecular structure of N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-3-methanesulfonylbenzamide features a 1,3,4-oxadiazole core linked to a 3,5-dimethoxyphenyl group and a methanesulfonylbenzamide moiety. This combination of functional groups contributes to its unique physicochemical properties, such as solubility, stability, and binding affinity. These characteristics are critical for its potential applications in medicinal chemistry, where it is being explored for its interactions with specific enzyme targets or receptors.

In recent years, the demand for novel compounds like N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-3-methanesulfonylbenzamide has surged, driven by advancements in high-throughput screening and computational drug design. Researchers are leveraging tools such as molecular docking and QSAR modeling to predict its bioactivity and optimize its structure for enhanced efficacy. This aligns with the growing trend of precision medicine, where tailored compounds are designed to target specific molecular pathways with minimal side effects.

Another area of interest is the compound's potential role in addressing antibiotic resistance, a global health crisis. Preliminary studies suggest that derivatives of 1,3,4-oxadiazole may exhibit antimicrobial properties, making CAS No. 896298-08-1 a candidate for further investigation in this field. Additionally, its methanesulfonyl group could play a role in enhancing bioavailability, a key factor in drug development.

From a synthetic chemistry perspective, the preparation of N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-3-methanesulfonylbenzamide involves multi-step reactions, including cyclization and sulfonylation. Researchers are optimizing these protocols to improve yield and purity, which are essential for scaling up production. The compound's stability under various conditions is also being studied to ensure its suitability for long-term storage and formulation.

In conclusion, N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-3-methanesulfonylbenzamide (CAS No. 896298-08-1) represents a promising avenue for scientific exploration. Its structural complexity and potential biological activities make it a valuable subject for researchers in pharmaceutical chemistry, biochemistry, and drug discovery. As the scientific community continues to uncover its properties and applications, this compound may contribute to breakthroughs in treating various diseases and improving human health.